![molecular formula C14H18ClNO B6150281 5-(1-chloroethyl)-3-(2,4,5-trimethylphenyl)-4,5-dihydro-1,2-oxazole CAS No. 2648999-16-8](/img/no-structure.png)
5-(1-chloroethyl)-3-(2,4,5-trimethylphenyl)-4,5-dihydro-1,2-oxazole
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Overview
Description
5-(1-chloroethyl)-3-(2,4,5-trimethylphenyl)-4,5-dihydro-1,2-oxazole, commonly referred to as CEMT, is an organic compound that has been studied extensively in the scientific community. It has a variety of applications in the field of biochemistry and physiology and has been used in a number of laboratory experiments.
Mechanism of Action
The mechanism of action of CEMT is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as the cytochrome P450 enzymes. These enzymes are involved in the metabolism of drugs and other compounds, and by inhibiting them, CEMT can alter the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
CEMT has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the cytochrome P450 enzymes, which can lead to altered metabolism of drugs and other compounds. It has also been shown to inhibit the enzyme 5-alpha reductase, which is involved in the metabolism of testosterone. In addition, CEMT has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the metabolism of acetylcholine.
Advantages and Limitations for Lab Experiments
The use of CEMT in laboratory experiments has a number of advantages and limitations. One of the main advantages of using CEMT in laboratory experiments is that it is relatively easy to synthesize, and it is also relatively stable. In addition, it is relatively non-toxic and has a low level of toxicity. However, one of the main limitations of using CEMT in laboratory experiments is that it can interfere with the metabolism of certain drugs and other compounds, which can lead to inaccurate results.
Future Directions
There are a number of potential future directions for CEMT research. One potential future direction is to further explore its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be done to explore its potential uses in drug development, as well as its potential applications in other areas of biochemistry and physiology. Finally, further research could be done to explore its potential uses in other laboratory experiments, such as in the study of drug metabolism and drug interactions.
Synthesis Methods
CEMT can be synthesized through a number of different methods. The most common method is the Grignard reaction, which involves the reaction of a Grignard reagent with a halogenated alkyl halide. The Grignard reagent is usually a magnesium halide, and the halogenated alkyl halide is usually an alkyl chloride. The reaction of the Grignard reagent and the halogenated alkyl halide produces a mixture of products, including CEMT. Other methods of synthesis include the use of organolithium reagents, the use of organocuprates, and the use of organometallic reagents.
Scientific Research Applications
CEMT has been used in a number of scientific research applications. It has been used in the study of the mechanism of action of certain drugs, as well as in the study of biochemical and physiological processes. It has been used to study the mechanisms of action of drugs such as the anticonvulsant drug phenytoin, the anti-inflammatory drug indomethacin, and the anti-depressant drug fluoxetine. It has also been used to study the biochemical and physiological effects of certain drugs, such as the anticonvulsant drug phenytoin, the anti-inflammatory drug indomethacin, and the anti-depressant drug fluoxetine.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-(1-chloroethyl)-3-(2,4,5-trimethylphenyl)-4,5-dihydro-1,2-oxazole' involves the reaction of 2,4,5-trimethylphenylacetonitrile with ethylene oxide to form 5-(2,4,5-trimethylphenyl)-2-oxazoline. This intermediate is then reacted with hydrochloric acid to form 5-(2,4,5-trimethylphenyl)-2-oxazoline hydrochloride, which is further reacted with sodium hydroxide and 1-chloroethane to form the final product.", "Starting Materials": [ "2,4,5-trimethylphenylacetonitrile", "ethylene oxide", "hydrochloric acid", "sodium hydroxide", "1-chloroethane" ], "Reaction": [ "Step 1: Reaction of 2,4,5-trimethylphenylacetonitrile with ethylene oxide in the presence of a base catalyst to form 5-(2,4,5-trimethylphenyl)-2-oxazoline.", "Step 2: Reaction of 5-(2,4,5-trimethylphenyl)-2-oxazoline with hydrochloric acid to form 5-(2,4,5-trimethylphenyl)-2-oxazoline hydrochloride.", "Step 3: Reaction of 5-(2,4,5-trimethylphenyl)-2-oxazoline hydrochloride with sodium hydroxide and 1-chloroethane to form the final product, 5-(1-chloroethyl)-3-(2,4,5-trimethylphenyl)-4,5-dihydro-1,2-oxazole." ] } | |
CAS RN |
2648999-16-8 |
Molecular Formula |
C14H18ClNO |
Molecular Weight |
251.8 |
Purity |
95 |
Origin of Product |
United States |
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